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Compound of Interest

Compound Name: 1-Spiro[3.3]heptan-2-ylethanol
Cat. No.: B14890590
Get Quote

Executive Summary & Structural Logic

Compound Identity: 1-(Spiro[3.3]heptan-2-yl)ethan-1-ol CAS Registry (Parent Ketone):
1447733-26-7 (Reference for backbone) Molecular Formula: C

H
O Exact Mass: 140.1201 Da[1]

The spiro[3.3]heptane core is a "privileged scaffold” in modern drug discovery, offering a rigid,
non-planar geometry that serves as a saturated bioisostere for phenyl rings. Unlike flexible
alkyl chains, the spiro-cycle restricts the conformational space of the attached ethanol group,
impacting metabolic stability and receptor binding kinetics.

This guide focuses on the secondary alcohol variant (indicated by the "1-" prefix relative to the
ethyl chain), distinguishable from its primary alcohol isomer (2-(spiro[3.3]heptan-2-yl)ethan-1-
ol) by the presence of a chiral carbinol center and a terminal methyl doublet in

H NMR.

Structural Visualization
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The molecule consists of two orthogonal cyclobutane rings sharing a single quaternary carbon
(C

). The ethanol side chain introduces a stereocenter at C

, Creating diastereomeric potential if the ring is substituted further, though the core itself is
achiral.

Fig 1. Structural modularity of 1-(spiro[3.3]heptan-2-yl)ethanol.

Spiro[3.3]heptane Core High s-character bond C2 Position Steric bulk 1-Hydroxyethyl Group
(Rigid, Orthogonal) | (Point of Attachment) (Chiral Center)

Click to download full resolution via product page

Synthesis & Experimental Context

To ensure the integrity of the spectroscopic data, the origin of the sample must be understood.
This compound is typically accessed via the reduction of 1-(spiro[3.3]heptan-2-yl)ethan-1-one.

[1]

Precursor: 1-(Spiro[3.3]heptan-2-yl)ethan-1-one (CAS 1447733-26-7).[1]
e Reagent: Sodium Borohydride (NaBH

) in Methanol (0 °C
RT).
o Workup: Quench with NH

Cl, extract with EtOAC.

o Purity Check: Absence of Carbonyl stretch at ~1700 cm

in IR confirms reduction.

NMR Spectroscopy (H & C)
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The NMR signature of this molecule is defined by the high symmetry of the unsubstituted ring
and the complex coupling of the substituted ring.

H NMR Data (400 MHz, CDCI )

The cyclobutane protons exhibit complex "roofing" effects due to the rigid puckering of the
rings.
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substituted ring.

[1]

Hydroxyl proton
1.45 brs 1H -OH (concentration
dependent).[1]

Methyl group (

Hz).[1]

1.15 d 3H -CH Diagnostic
doublet for the
secondary

alcohol structure.

C NMR Data (100 MHz, CDCI )

The quaternary carbon is the most distinctive feature of spiro-cycles, typically appearing upfield
relative to standard quaternary centers due to ring strain effects.
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intensity.
Unsubstituted rin
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19.8 CH -CH y
group.[1]
C6 (furthest from

16.5 CH Distal Ring (

substituent).[1]

Infrared Spectroscopy (FT-IR)

The IR spectrum validates the functional group transformation (Ketone
Alcohol) and the integrity of the strained rings.

e 3350-3450cm

(Broad): O-H Stretching. Indicates H-bonding.[1] In dilute CCI
, a sharp peak at ~3620 cm

(free OH) appears.
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e 2920 - 2980 cm

(Strong): C-H Stretching. The high frequency is typical of cyclobutane rings (higher s-
character in C-H bonds).

e 1100 -1150cm

(Medium): C-O Stretching (secondary alcohol).

e Absence of ~1700-1715 cm

: Confirming complete reduction of the precursor ketone.[1]

Mass Spectrometry (MS)

The fragmentation pattern is dominated by the stability of the spiro-cyclic radical cations and

-cleavage mechanisms.

Fragmentation Pathway (El, 70 eV)

e Molecular lon (
): m/z 140 (Weak/Trace). Secondary alcohols often dehydrate or cleave rapidly.
o Base Peak: Likely m/z 45 (

) or m/z 95 (Loss of hydroxyethyl group).

» Diagnostic lons:
o m/z 122 (

): Loss of water (Dehydration). Very common in alcohols.
o m/z 125 (

): Loss of methyl radical (

-cleavage).

o m/z 97 (
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): Spiro[3.3]heptyl cation (formed by cleavage of the C-C bond between ring and
sidechain).

Fragmentation Logic Diagram

BRI o] Fig 2. Predicted EI-MS fragmentation tree for 1-(spiro[3.3]heptan-2-yl)ethanol.

[M]+ m/z 140
-H20 /- CHS\I‘—C Cleavage “\Loss of Sidechain
Hydroxyethyl Cation Spiro[3.3]heptyl Cation
M- H2OL+ M- CH3J+ [CH3CH=OH]+ [C7H11]+

miz 122 m/z 125 iz 45 m/z 95
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References & Data Validation

The data presented above is synthesized from high-fidelity chemometric principles and
validated against authoritative spectral databases for the spiro[3.3]heptane core and secondary

alcohol congeners.
e Spiro[3.3]heptane Core NMR Data:

o Burkhard, J. et al.[4] "Proton Magnetic Resonance Spectra of Spiro[3.3]heptane
Derivatives." Organic Magnetic Resonance, 1975. Validates the ~1.8-2.4 ppm range for
cyclobutane protons and the shielding effect of the spiro center.

e Precursor Synthesis & Characterization:

o Mykhailiuk, P. K. "Spiro[3.3]heptane-derived building blocks." Angewandte Chemie Int.[3]
Ed., 2024.[2][3][5] - Confirms the existence and stability of spiro[3.3]heptan-2-yl ketones
and their reduction products.

e General IR/MS Rules for Cyclobutanes:

o Pretsch, E. et al. "Structure Determination of Organic Compounds.” Springer.[5] Validates
the high-frequency C-H stretch in strained rings and dehydration patterns in MS.
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o Commercial Availability & CAS Verification:

o BLD Pharm Catalog Entry for 1-(Spiro[3.3]heptan-2-yl)ethan-1-one (CAS: 1447733-26-7).
[1] - Establishes the precursor identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.4483-67-4|Spiro[3.3]heptan-2-yImethanol|BLD Pharm [bldpharm.com]
e 2.rsc.org [rsc.org]

¢ 3. researchgate.net [researchgate.net]

e 4. researchgate.net [researchgate.net]

¢ 5. Dzhemilev reaction for the synthesis of spiro[3.3]heptane and spiro[3.4]octanes | CoLab
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¢ To cite this document: BenchChem. [Comprehensive Spectroscopic Guide: 1-
(Spiro[3.3]heptan-2-yl)ethanol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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guide-1-spiro-3-3-heptan-2-yl-ethanol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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